Cas no 537050-11-6 (2-Fluoro-3-(trifluoromethyl)phenacyl bromide)

2-Fluoro-3-(trifluoromethyl)phenacyl bromide is a fluorinated aromatic compound commonly employed as a versatile building block in organic synthesis. Its key structural features include a reactive phenacyl bromide group and electron-withdrawing fluoro and trifluoromethyl substituents, enhancing its utility in nucleophilic substitution and cross-coupling reactions. The presence of fluorine atoms improves metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical research. This compound is particularly useful for introducing fluorinated motifs into target molecules, aiding in the development of bioactive compounds with enhanced properties. Its high purity and well-defined reactivity profile ensure reliable performance in synthetic applications.

2-Fluoro-3-(trifluoromethyl)phenacyl bromide structure

537050-11-6 structure

Product Name:2-Fluoro-3-(trifluoromethyl)phenacyl bromide

CAS No:537050-11-6

MF:C₉H₅BrF₄O

MW:285.033015966415

MDL:MFCD03094504

CID:1583639

PubChem ID:2778779

Update Time:2025-10-29

2-Fluoro-3-(trifluoromethyl)phenacyl bromide Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-1-[2-fluoro-3-(trifluoromethyl)phenyl]ethanone
- 2-FLUORO-3-(TRIFLUOROMETHYL)PHENACYL BROMIDE
- 2-Fluoro-3-(trifluoromethyl)phenacylbromide
- MFCD03094504
- SCHEMBL1198865
- PS-9886
- 537050-11-6
- SY358381
- 2-bromo-1-(2-fluoro-3-trifluoromethyl-phenyl)-ethanone
- AKOS025295437
- CS-0207149
- 2-Fluoro-3-(trifluoromethyl)phenacyl bromide
- MDL： MFCD03094504
- Inchi： 1S/C9H5BrF4O/c10-4-7(15)5-2-1-3-6(8(5)11)9(12,13)14/h1-3H,4H2
- InChI Key： HFALZDRQGOFSDO-UHFFFAOYSA-N
- SMILES： BrCC(C1=CC=CC(C(F)(F)F)=C1F)=O

Computed Properties

Exact Mass: 283.94599g/mol
Monoisotopic Mass: 283.94599g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Sensitiveness: Lachrymatory

2-Fluoro-3-(trifluoromethyl)phenacyl bromide Security Information

Hazard Statement： Corrosive/Lachrymatory/Keep Cold
Hazardous Material Identification：

2-Fluoro-3-(trifluoromethyl)phenacyl bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Apollo Scientific	PC8405-1g	2-Fluoro-3-(trifluoromethyl)phenacyl bromide	537050-11-6	1g	£40.00	2025-02-22
Apollo Scientific	PC8405-5g	2-Fluoro-3-(trifluoromethyl)phenacyl bromide	537050-11-6	5g	£120.00	2025-02-22
Apollo Scientific	PC8405-25g	2-Fluoro-3-(trifluoromethyl)phenacyl bromide	537050-11-6	25g	£360.00	2025-02-22
TRC	F598975-100mg	2-Fluoro-3-(trifluoromethyl)phenacyl bromide	537050-11-6	100mg	$64.00	2023-05-18
TRC	F598975-250mg	2-Fluoro-3-(trifluoromethyl)phenacyl bromide	537050-11-6	250mg	$75.00	2023-05-18
TRC	F598975-500mg	2-Fluoro-3-(trifluoromethyl)phenacyl bromide	537050-11-6	500mg	$87.00	2023-05-18
TRC	F598975-1g	2-Fluoro-3-(trifluoromethyl)phenacyl bromide	537050-11-6	1g	$98.00	2023-05-18
abcr	AB232419-1 g	2-Fluoro-3-(trifluoromethyl)phenacyl bromide	537050-11-6	1g	€111.20	2022-09-01
abcr	AB232419-5 g	2-Fluoro-3-(trifluoromethyl)phenacyl bromide	537050-11-6	5g	€260.70	2022-09-01
abcr	AB232419-25 g	2-Fluoro-3-(trifluoromethyl)phenacyl bromide	537050-11-6	25g	€627.40	2022-09-01